molecular formula C23H28N2O8 B4964327 1-(2-methoxybenzyl)-4-[(4-methoxyphenoxy)acetyl]piperazine oxalate

1-(2-methoxybenzyl)-4-[(4-methoxyphenoxy)acetyl]piperazine oxalate

Cat. No. B4964327
M. Wt: 460.5 g/mol
InChI Key: VEZOTNSAPAGMGH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-methoxybenzyl)-4-[(4-methoxyphenoxy)acetyl]piperazine oxalate, also known as MP-10, is a novel compound that has been synthesized for its potential use in scientific research. This compound has gained significant attention due to its unique chemical structure and potential applications in various fields of research.

Mechanism of Action

The exact mechanism of action of 1-(2-methoxybenzyl)-4-[(4-methoxyphenoxy)acetyl]piperazine oxalate is not fully understood, but it is believed to act on the serotonergic and dopaminergic systems in the brain. 1-(2-methoxybenzyl)-4-[(4-methoxyphenoxy)acetyl]piperazine oxalate has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects
1-(2-methoxybenzyl)-4-[(4-methoxyphenoxy)acetyl]piperazine oxalate has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that is involved in the growth and survival of neurons. 1-(2-methoxybenzyl)-4-[(4-methoxyphenoxy)acetyl]piperazine oxalate has also been shown to increase the levels of cAMP, which is a signaling molecule that is involved in a number of cellular processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(2-methoxybenzyl)-4-[(4-methoxyphenoxy)acetyl]piperazine oxalate for use in lab experiments is its high potency and selectivity for its target receptors. This makes it an ideal compound for studying the effects of serotonin and dopamine in the brain. However, one of the limitations of 1-(2-methoxybenzyl)-4-[(4-methoxyphenoxy)acetyl]piperazine oxalate is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are a number of potential future directions for research on 1-(2-methoxybenzyl)-4-[(4-methoxyphenoxy)acetyl]piperazine oxalate. One area of interest is in the development of new compounds based on the structure of 1-(2-methoxybenzyl)-4-[(4-methoxyphenoxy)acetyl]piperazine oxalate that may have improved properties for use in scientific research. Another area of interest is in the study of the long-term effects of 1-(2-methoxybenzyl)-4-[(4-methoxyphenoxy)acetyl]piperazine oxalate on the brain, particularly with regards to its potential use in the treatment of addiction and other psychiatric disorders. Finally, there is also potential for the development of new therapeutic agents based on the structure of 1-(2-methoxybenzyl)-4-[(4-methoxyphenoxy)acetyl]piperazine oxalate for the treatment of various neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 1-(2-methoxybenzyl)-4-[(4-methoxyphenoxy)acetyl]piperazine oxalate involves a multi-step process that starts with the reaction of 1-(2-methoxybenzyl)piperazine with 4-methoxyphenol in the presence of a base. The resulting product is then acetylated with acetic anhydride, followed by the reaction with 4-hydroxybenzoyl chloride to form the final product, 1-(2-methoxybenzyl)-4-[(4-methoxyphenoxy)acetyl]piperazine oxalate. This synthesis method has been optimized to produce high yields of pure 1-(2-methoxybenzyl)-4-[(4-methoxyphenoxy)acetyl]piperazine oxalate.

Scientific Research Applications

1-(2-methoxybenzyl)-4-[(4-methoxyphenoxy)acetyl]piperazine oxalate has been shown to have potential applications in various fields of scientific research. One of the most promising applications of 1-(2-methoxybenzyl)-4-[(4-methoxyphenoxy)acetyl]piperazine oxalate is in the field of neuroscience, where it has been shown to have anxiolytic and antidepressant effects. 1-(2-methoxybenzyl)-4-[(4-methoxyphenoxy)acetyl]piperazine oxalate has also been studied for its potential use in the treatment of addiction, as it has been shown to reduce drug-seeking behavior in animal models.

properties

IUPAC Name

2-(4-methoxyphenoxy)-1-[4-[(2-methoxyphenyl)methyl]piperazin-1-yl]ethanone;oxalic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H26N2O4.C2H2O4/c1-25-18-7-9-19(10-8-18)27-16-21(24)23-13-11-22(12-14-23)15-17-5-3-4-6-20(17)26-2;3-1(4)2(5)6/h3-10H,11-16H2,1-2H3;(H,3,4)(H,5,6)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VEZOTNSAPAGMGH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)CC3=CC=CC=C3OC.C(=O)(C(=O)O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H28N2O8
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

460.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(4-Methoxyphenoxy)-1-[4-[(2-methoxyphenyl)methyl]piperazin-1-yl]ethanone;oxalic acid

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